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Abstract

Promethium-147 (Pm-147), a rare earth element with no stable isotopes, is a valuable
radioisotope primarily utilized for its properties as a pure beta emitter.[1] Its applications range
from long-life nuclear batteries for space and medical devices to industrial thickness gauging
and luminous paints.[2][3][4] Historically and currently, the most significant source of Pm-147 is
as a fission product from the irradiation of nuclear fuel, such as uranium-235, in nuclear
reactors.[2][5] The isolation and purification of Pm-147 from spent nuclear fuel presents a
considerable radiochemical challenge due to the complex mixture of fission products and the
chemical similarity of promethium to other lanthanides and trivalent actinides. This guide
provides a detailed technical overview of the production of Pm-147 from uranium fission
products, focusing on the quantitative aspects of its formation and the experimental protocols
for its separation and purification. It is intended for researchers, scientists, and professionals in
drug development and related fields who require a comprehensive understanding of this
process.

Introduction: The Significance of Promethium-147

Promethium was first produced and definitively characterized in 1945 at Oak Ridge National
Laboratory (ORNL) by Jacob Marinsky, Lawrence Glendenin, and Charles Coryell.[5][6] They
successfully isolated isotopes 147 and 149 from the fission products of uranium fuel irradiated
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in a graphite reactor.[6] Among its 38 known isotopes, Pm-147 is the most utilized due to its
favorable characteristics: a half-life of 2.62 years and decay via pure low-energy beta emission,
with negligible accompanying gamma radiation.[1][7][8]

These properties make it a relatively safe and reliable power source for applications where
long-term, maintenance-free operation is critical, such as in cardiac pacemakers and space
probes.[2][7] Because natural promethium is exceedingly scarce, it is synthesized, most
commonly by harvesting it from the byproducts of nuclear fission.[2][5]

Formation of Promethium-147 in Uranium Fission

Promethium-147 is a direct product of the nuclear fission of fissile materials like uranium-235
(U-235) and plutonium-239 (Pu-239).[2] When a U-235 nucleus captures a thermal neutron, it
splits into two smaller nuclei, releasing energy and additional neutrons. This process creates a
wide array of fission products, including the mass 147 isobar chain which decays to Pm-147.
The cumulative fission yield is a critical parameter that quantifies the number of Pm-147 atoms
produced per fission event.

Data Presentation: Pm-147 Properties and Fission Yield

The following table summarizes the key radiological properties of Promethium-147 and its
cumulative fission yield from various fissile materials.
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Property Value Reference
Half-life 2.62 years [1107118]
Decay Mode Beta (3-) Emission [1][8]
Max. Beta Energy 224.5 keV [1119]
Avg. Beta Energy ~62 keV [1109]
Cumulative Fission Yield (U-

2.25% [6]
235, thermal)
Cumulative Fission Yield (U-

2.53% [10]
238, fast)
Cumulative Fission Yield (Pu-

2.04% [10]

239, thermal)

Overall Workflow for Recovery from Spent Nuclear

Fuel

The recovery of Pm-147 from spent nuclear fuel is a multi-stage process that begins after the

irradiated fuel is removed from the reactor and allowed to cool. This process involves the

chemical separation of hundreds of different isotopes present in the fuel. The main challenge

lies in separating Pm-147 from other rare earth elements, which exhibit nearly identical

chemical behaviors.[2][11]
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Overall workflow for Pm-147 production from uranium fuel.

Detailed Experimental Protocols for Separation and
Purification

The separation of promethium from a complex mixture of fission products requires a sequence
of robust chemical processes. These typically involve solvent extraction and ion exchange
chromatography.

Head-End Processing: Fuel Dissolution and Initial
Separations

After a sufficient cooling period to allow short-lived isotopes to decay, the spent nuclear fuel is
dissolved, typically in hot nitric acid. The first major chemical step is the separation of the bulk
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uranium and plutonium. This is commonly achieved using the PUREX (Plutonium and Uranium
Recovery by Extraction) process, which employs a solvent extraction method with tributyl
phosphate (TBP) to separate U and Pu from the fission products and minor actinides, which
remain in the acidic aqueous phase.[12][13]

Solvent Extraction Methodologies

Solvent extraction, or liquid-liquid extraction, is a cornerstone of radiochemical processing. It
relies on the differential partitioning of elements between two immiscible liquid phases (typically
an aqueous acid phase and an organic solvent phase).

Experimental Protocol: Counter-Current Extraction with Tributyl Phosphate (TBP) A process for
purifying promethium from other rare earths involves continuous counter-current extraction
using 100% TBP as the organic solvent and nitric acid of 12 N or higher concentration as the
agueous phase.[14]

o Feed Preparation: The mixed fission product rare earths are prepared in a highly
concentrated nitric acid solution (=12 N).

o Extraction: The aqueous feed is introduced into a multi-stage counter-current extractor where
it flows against a stream of 100% TBP. Elements with higher distribution coefficients will
preferentially move into the organic phase.

o Separation: Due to slight differences in their ionic radii, the lanthanides can be separated.
Samarium and heavier lanthanides are more readily extracted into the TBP than
promethium, while neodymium and lighter lanthanides are less extractable.[14] A single-
stage separation factor of approximately 1.9 between adjacent rare earth elements can be
achieved.[14]

» Stripping: The promethium-rich fraction in the organic phase is then "stripped" back into an
aqueous phase using a dilute nitric acid solution.

o Multi-Cycle Process: To achieve high purity, two cycles are typically required. The first cycle
separates promethium from neodymium and lighter elements, and the second cycle removes
samarium and heavier elements.[14]

Data Presentation: Lanthanide Separation Factors in TBP System
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Distribution Coefficient (in

Element 12 N HNO3) Separation Factor (vs. Pm)
Neodymium (Nd) 0.43 1.91 (Pm/Nd)

Promethium (Pm) 0.82 1.00

Samarium (Sm) 1.55 1.89 (Sm/Pm)

Data sourced from a 1965 Oak Ridge National Laboratory report.[14]

lon Exchange and Extraction Chromatography

lon exchange chromatography is a powerful technique for separating ions and polar molecules
based on their affinity to an ion exchanger.[15] It is particularly effective for the challenging

separation of individual lanthanide elements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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